Cas no 1889892-98-1 (2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol
• CAS No: 1889892-98-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5719903
• PubChem ID: 58508886
• Update Time: 2025-05-25

2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026707821
• F1907-2852
• starbld0012546
• 2-[1-(2-methoxyethyl)piperidin-4-yl]ethanol
• 1889892-98-1
• 2-(1-(2-methoxyethyl)piperidin-4-yl)ethan-1-ol
• SCHEMBL4376655
• 4-Piperidineethanol, 1-(2-methoxyethyl)-
• 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C10H21NO2/c1-13-9-7-11-5-2-10(3-6-11)4-8-12/h10,12H,2-9H2,1H3
• InChI Key： UAAAJBJYKAIQCJ-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 264.3±10.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol

Professional Introduction to 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol (CAS No. 1889892-98-1)

2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol, chemically designated as CAS No. 1889892-98-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in the development of therapeutic agents. The structural motif of 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol incorporates a piperidine ring substituted with a 2-methoxyethyl group, making it a promising candidate for further exploration in medicinal chemistry.

The piperidine scaffold is a privileged structure in drug design due to its ability to mimic the conformational flexibility of natural amino acids, particularly lysine and arginine. This feature allows piperidine derivatives to interact effectively with biological targets, including enzymes and receptors. The presence of the 2-methoxyethyl side chain in 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol introduces additional hydrophobicity and potential for favorable pharmacokinetic properties, which are crucial for the development of orally active drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of small molecules to biological targets with high accuracy. The structure-activity relationship (SAR) studies on piperidine derivatives have revealed that modifications at specific positions, such as the nitrogen atom and the substituents attached to it, can significantly influence their biological activity. In the case of 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol, the 4-position substitution on the piperidine ring is particularly important for its interaction with biological targets.

One of the most exciting areas of research involving piperidine derivatives is their application in the development of central nervous system (CNS) drugs. Piperidine-based compounds have shown promise in treating various neurological disorders, including depression, anxiety, and Parkinson's disease. The flexibility of the piperidine ring allows it to adopt multiple conformations, which can be advantageous for binding to complex protein targets in the brain. Additionally, the hydrophobicity imparted by the 2-methoxyethyl group can enhance blood-brain barrier penetration, a critical factor for CNS drug delivery.

The synthesis of 2-(1-(2-Methoxyethyl)piperidin-4-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and protection-deprotection strategies. The use of advanced catalytic systems, such as transition metal catalysts, has improved the efficiency and selectivity of these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds in the structure efficiently.

In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of CAS No. 1889892-98-1. Initial experiments suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for further investigation as an active pharmaceutical ingredient (API). However, more extensive studies are needed to fully characterize its pharmacological profile and assess its safety and efficacy.

The development of novel drug candidates is often accompanied by challenges related to drug metabolism and pharmacokinetics (DMPK). Understanding how a compound is processed by the body is essential for optimizing its therapeutic potential. In vitro DMPK studies using liver microsomes and hepatocytes have been instrumental in evaluating the metabolic stability and clearance pathways of CAS No. 1889892-98-1. These studies provide valuable insights into potential drug-drug interactions and help guide dosing regimens.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing researchers to rapidly test thousands of compounds against various biological targets. While HTS has been widely used for identifying hits from large libraries, subsequent optimization requires detailed structural analysis and medicinal chemistry interventions. The flexibility inherent in piperidine derivatives like CAS No. 1889892-98-1 offers numerous opportunities for structure-based drug design (SBDD), where computational models are used to guide molecular modifications.

Future research directions for CAS No. 1889892-98-1 may include exploring its potential as a scaffold for covalent inhibitors or probes that can be used to study enzyme mechanisms in detail. Covalent drugs have gained attention due to their improved target specificity and prolonged duration of action compared to traditional non-covalent inhibitors. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for complex molecules like this one.

In conclusion,CAS No. 1889892-98-1, identified as 2-(1-(2-Methoxyethyl)piperidin-4-yloleanan-l) ethanol, represents an intriguing compound with potential applications in pharmaceutical research and development. Its unique structural features make it a valuable tool for exploring new therapeutic strategies, particularly in CNS disorders where piperidine derivatives have shown promise recently thanks new research findings . Further investigation into its pharmacological properties, synthetic pathways,and DMPK characteristics will be essential steps toward realizing its full therapeutic potential.